Cas no 918654-99-6 (Pyrene, 1-(3-bromophenyl)-)

Pyrene, 1-(3-bromophenyl)- structure
Pyrene, 1-(3-bromophenyl)- structure
Product Name:Pyrene, 1-(3-bromophenyl)-
CAS No:918654-99-6
MF:C22H13Br
MW:357.242624998093
MDL:MFCD32662232
CID:771980
PubChem ID:57836141
Update Time:2025-07-31

Pyrene, 1-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrene, 1-(3-bromophenyl)-
    • 1-(3-bromophenyl)pyrene
    • DTXSID00728075
    • SY267301
    • GKBHZAGJJWZFOR-UHFFFAOYSA-N
    • MFCD32662232
    • 3-pyrenylbromobenzene
    • CS-0457976
    • 918654-99-6
    • SCHEMBL3860411
    • MDL: MFCD32662232
    • Inchi: 1S/C22H13Br/c23-18-6-2-5-17(13-18)19-11-9-16-8-7-14-3-1-4-15-10-12-20(19)22(16)21(14)15/h1-13H
    • InChI Key: GKBHZAGJJWZFOR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

  • Exact Mass: 356.02006g/mol
  • Monoisotopic Mass: 356.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 0Ų

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